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Compound of Interest

Compound Name:
5-Amino-3-methyl-isothiazole-4-

carbonitrile

Cat. No.: B1270446 Get Quote

An In-depth Technical Guide to the Safe Handling of 5-Amino-3-methyl-isothiazole-4-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5-Amino-3-methyl-
isothiazole-4-carbonitrile, a key intermediate in the synthesis of pharmaceuticals and

agrochemicals. Adherence to these guidelines is critical to ensure the safety of laboratory

personnel and the integrity of research.

Chemical Identification and Physical Properties
5-Amino-3-methyl-isothiazole-4-carbonitrile is an off-white to light yellow solid.[1] Key

identifying and physical data are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1270446?utm_src=pdf-interest
https://www.benchchem.com/product/b1270446?utm_src=pdf-body
https://www.benchchem.com/product/b1270446?utm_src=pdf-body
https://www.benchchem.com/product/b1270446?utm_src=pdf-body
https://www.benchchem.com/product/b1270446?utm_src=pdf-body
https://www.benchchem.com/product/b1270446?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/isothiazole-derivatives/81439--5-amino-3-methyl-isothiazole-4-carbonitrile.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 41808-35-9[2][3]

Molecular Formula C₅H₅N₃S[2][3]

Molecular Weight 139.18 g/mol [1][2]

Melting Point 202 °C[1][2][3]

Boiling Point 198.6 ± 40.0 °C at 760 mmHg[2][3]

Density 1.4 ± 0.1 g/cm³[2][3]

Flash Point 73.9 ± 27.3 °C[2][3]

Hazard Identification and GHS Classification
This compound is classified as harmful and an irritant. The GHS classification is summarized in

the table below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[2]

[3]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[2][3]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[2][3]

Skin Irritation 2
H315: Causes skin irritation[2]

[3]

Eye Irritation 2
H319: Causes serious eye

irritation[2][3]

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation[2][3]

GHS Pictogram:
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alt text

Signal Word: Warning[2][3]

Handling and Storage Protocols
Proper handling and storage are paramount to minimize exposure risk.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is generally

recommended.
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Recommended Personal Protective Equipment

Eye Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Compatible chemical-resistant gloves)

Body Protection
(Lab coat, long-sleeved clothing)

Respiratory Protection
(Use in a well-ventilated area or with a respirator)

Routes of Exposure and First Aid

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air and keep comfortable for breathing.
Get medical help if you feel unwell.

Take off contaminated clothing and wash it before reuse.
Wash with plenty of water.

If skin irritation occurs, get medical help.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Rinse mouth.
Get medical help.

Spill Occurs Evacuate unnecessary personnel Ensure adequate ventilation Wear appropriate PPE Contain the spill Clean up spill with inert absorbent material Dispose of waste in a sealed container
according to regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-3-methyl-isothiazole-4-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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